![molecular formula C8H11N3O B1414475 2-methyl-6,7,8,9-tetrahydro-4H-pyrimido[1,2-a]pyrimidin-4-one CAS No. 879499-48-6](/img/structure/B1414475.png)
2-methyl-6,7,8,9-tetrahydro-4H-pyrimido[1,2-a]pyrimidin-4-one
Overview
Description
“2-methyl-6,7,8,9-tetrahydro-4H-pyrimido[1,2-a]pyrimidin-4-one” is a chemical compound. It’s a derivative of pyrimido[1,2-a]pyrimidin-4-one . A series of novel derivatives of this compound were synthesized and characterized by 1H-NMR, FTIR, and elemental analysis .
Synthesis Analysis
The synthesis of “this compound” derivatives involves the creation of aliphatic, aromatic, and heterocyclic amine derivatives . The synthesized compounds were characterized by 1H-NMR, FTIR, and elemental analysis .Molecular Structure Analysis
The molecular structure of “this compound” can be analyzed using various techniques such as 1H-NMR and FTIR . These techniques provide information about the atomic and molecular structure of the compound.Physical And Chemical Properties Analysis
The physical and chemical properties of “this compound” can be determined using various techniques. For example, its molecular weight is 164.20 g/mol .Scientific Research Applications
Synthesis and Characterization
Pyrimidines, including derivatives like 2-methyl-6,7,8,9-tetrahydro-4H-pyrimido[1,2-a]pyrimidin-4-one, have been extensively studied for their diverse biological activities, such as anti-inflammatory effects. A notable study by Gondkar, Deshmukh, and Chaudhari (2013) describes the synthesis and in-vitro anti-inflammatory activity of substituted tetrahydropyrimidine derivatives. Their research outlines a novel synthetic procedure, providing a foundation for future medicinal and pharmaceutical applications (Gondkar, Deshmukh, & Chaudhari, 2013).
Medicinal Chemistry and Biological Activity
The pyrimidine core is a crucial precursor for the medicinal and pharmaceutical industries due to its bioavailability and broader synthetic applications. Parmar, Vala, and Patel (2023) provide a comprehensive review of the synthetic pathways and the application of hybrid catalysts for the synthesis of pyrano[2,3-d]pyrimidine derivatives. Their review underscores the significance of pyrimidines in drug discovery and development (Parmar, Vala, & Patel, 2023).
Anti-Cancer Applications
Kaur et al. (2014) discuss the anticancer potential of pyrimidine-based scaffolds, emphasizing their role as building units of DNA and RNA. This review article highlights the structure-activity relationships and the diverse mechanisms through which pyrimidine derivatives exert their cell-killing effects, indicating their prominence as potential drug candidates in cancer therapy (Kaur et al., 2014).
Enzyme Inhibition and Biosynthesis
Reshetnikov et al. (2011) explore the genes and enzymes of ectoine biosynthesis in halotolerant methanotrophs, where derivatives of pyrimidines play a role in stabilizing biomolecules under osmotic stress. This research offers insights into the enzymatic aspects of pyrimidine biosynthesis and its implications for scientific and industrial applications (Reshetnikov, Khmelenina, Mustakhimov, & Trotsenko, 2011).
Neurological Disorder Treatment
Das et al. (2021) review the structure-activity relationships of pyrimidine derivatives as potential anti-Alzheimer's agents. Their comprehensive review emphasizes the pharmacological advancements of pyrimidine moieties as therapeutics, highlighting the ongoing research and development efforts in targeting neurological disorders (Das et al., 2021).
properties
IUPAC Name |
2-methyl-6,7,8,9-tetrahydropyrimido[1,2-a]pyrimidin-4-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H11N3O/c1-6-5-7(12)11-4-2-3-9-8(11)10-6/h5H,2-4H2,1H3,(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MADHWMDQHIWPOM-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=O)N2CCCNC2=N1 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H11N3O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
165.19 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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